Cas no 62615-58-1 (Naphtho[1,2-b]thiophene, 3-(bromomethyl)-)
62615-58-1 structure
Product Name:Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
CAS No:62615-58-1
MF:C13H9BrS
MW:277.179561376572
CID:438109
PubChem ID:12326967
Update Time:2025-04-19
Naphtho[1,2-b]thiophene, 3-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
- 3-(bromomethyl)benzo[g][1]benzothiole
- 62615-58-1
- 3-(BROMOMETHYL)NAPHTHO[1,2-B]THIOPHENE
- DTXSID80489753
-
- Inchi: 1S/C13H9BrS/c14-7-10-8-15-13-11-4-2-1-3-9(11)5-6-12(10)13/h1-6,8H,7H2
- InChI Key: GBJPCZLFBASZEL-UHFFFAOYSA-N
- SMILES: BrCC1=CSC2C3C=CC=CC=3C=CC=21
Computed Properties
- Exact Mass: 275.96087
- Monoisotopic Mass: 275.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Naphtho[1,2-b]thiophene, 3-(bromomethyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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